Cas no 1313403-49-4 (7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde)
7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 7-BIA
- GTPL10109
- compound 14 [PMID: 30348770]
- 7-butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydro-1H-2-benzopyran-5-carbaldehyde
- 7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde
- CS-0087191
- HY-115496
- PD096307
- 1313403-49-4
- MS-24207
- G16704
- DA-70344
- AKOS040732346
-
- Inchi: 1S/C15H18O6/c1-3-4-5-20-12-6-10-9(7-13(17)21-15(10)18)11(8-16)14(12)19-2/h6,8,13,17H,3-5,7H2,1-2H3
- InChI Key: DAVCIYWSVYDJKW-UHFFFAOYSA-N
- SMILES: O1C(C2=C([H])C(=C(C(C([H])=O)=C2C([H])([H])C1([H])O[H])OC([H])([H])[H])OC([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O
Computed Properties
- Exact Mass: 294.11033829g/mol
- Monoisotopic Mass: 294.11033829g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 82.1
- XLogP3: 1.9
7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0087191-5mg |
7-BIA |
1313403-49-4 | ≥98.0% | 5mg |
$450.0 | 2022-04-28 | |
| ChemScence | CS-0087191-10mg |
7-BIA |
1313403-49-4 | ≥98.0% | 10mg |
$780.0 | 2022-04-28 | |
| ChemScence | CS-0087191-50mg |
7-BIA |
1313403-49-4 | ≥98.0% | 50mg |
$2300.0 | 2022-04-28 | |
| ChemScence | CS-0087191-100mg |
7-BIA |
1313403-49-4 | ≥98.0% | 100mg |
$3600.0 | 2022-04-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B937435-5mg |
7-BIA |
1313403-49-4 | ≥98% | 5mg |
¥4,050.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B937435-10mg |
7-BIA |
1313403-49-4 | ≥98% | 10mg |
¥7,020.00 | 2022-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B937435-50mg |
7-BIA |
1313403-49-4 | ≥98% | 50mg |
¥20,700.00 | 2022-09-02 | |
| eNovation Chemicals LLC | Y1263363-5mg |
7-BIA |
1313403-49-4 | 98% | 5mg |
$810 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1263363-10mg |
7-BIA |
1313403-49-4 | 98% | 10mg |
$1345 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1263363-50mg |
7-BIA |
1313403-49-4 | 98% | 50mg |
$3790 | 2024-06-05 |
7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde
Professional Introduction to Compound with CAS No. 1313403-49-4 and Product Name: 7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde
The compound with the CAS number 1313403-49-4 and the product name 7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde represents a significant advancement in the field of chemobiology. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse pharmacological properties. The structural framework of this molecule, characterized by its 1-oxo-3,4-dihydroisochromene core, is particularly noteworthy for its potential in drug discovery and development.
Recent studies have highlighted the importance of isochromene derivatives in medicinal chemistry. These compounds exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. The presence of multiple functional groups such as butoxy, hydroxy, and methoxy in the molecular structure of this compound enhances its pharmacological profile. These groups contribute to its solubility, bioavailability, and interaction with biological targets, making it a promising candidate for further investigation.
The 7-Butoxy-3-hydroxy-6-methoxy moiety is particularly interesting as it introduces a balance between lipophilicity and hydrophilicity, which is crucial for drug-like properties. This balance ensures that the compound can effectively cross biological membranes while maintaining stability in biological environments. Such characteristics are essential for the development of novel therapeutic agents that can interact with biological systems in a targeted manner.
In the context of current research, this compound has been explored for its potential in modulating various cellular pathways. For instance, studies have suggested that isochromene derivatives can influence enzyme activity and signal transduction cascades. The 1-oxo group in the molecule may play a critical role in its interaction with enzymes such as cytochrome P450 monooxygenases, which are involved in drug metabolism. Understanding these interactions is crucial for predicting the compound's pharmacokinetic behavior and potential side effects.
The 5-carbaldehyde functionality is another key feature that contributes to the compound's reactivity and biological activity. Aldehydes are well-known for their ability to participate in various chemical reactions, including condensation reactions with amino acids or other nucleophiles. This reactivity makes the compound a valuable scaffold for synthesizing more complex molecules with tailored properties. In drug discovery, such scaffolds are often used to develop libraries of compounds that can be screened for biological activity.
Advances in computational chemistry have also played a significant role in understanding the properties of this compound. Molecular modeling techniques allow researchers to predict how the molecule will interact with biological targets at the atomic level. These predictions can guide experimental efforts by identifying potential binding sites and optimizing the compound's structure for better efficacy. The integration of experimental data with computational models has been instrumental in accelerating the drug discovery process.
One of the most exciting aspects of this compound is its potential application in treating chronic diseases. Chronic conditions such as cancer, inflammation-related disorders, and neurodegenerative diseases often involve complex molecular mechanisms that are difficult to target with conventional drugs. The multifaceted nature of 7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde suggests that it could be developed into a therapeutic agent capable of addressing these complex pathways.
For example, research has indicated that isochromene derivatives may inhibit key enzymes involved in cancer cell proliferation and survival. By targeting these enzymes, the compound could potentially block tumor growth and induce apoptosis in cancer cells. Additionally, its anti-inflammatory properties make it a candidate for treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.
The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Techniques such as catalytic hydrogenation, protection-deprotection strategies, and regioselective functionalization are employed to construct the complex molecular framework step by step. Each synthetic step is optimized to minimize side reactions and maximize efficiency.
Quality control plays a crucial role in ensuring the efficacy and safety of pharmaceutical compounds like this one. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are used to verify the identity and purity of the final product. These techniques provide detailed information about the molecular structure and confirm that the compound meets stringent quality standards before it can be used in further research or clinical trials.
The future prospects for this compound are promising given its unique structural features and potential biological activities. Ongoing research aims to explore its mechanism of action in greater detail and identify new therapeutic applications. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into effective treatments for patients.
In conclusion, 7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde (CAS No. 1313403-49-4) represents a significant advancement in medicinal chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it a valuable scaffold for drug discovery, while its diverse biological activities suggest it could be developed into novel therapeutic agents capable of addressing complex diseases.
1313403-49-4 (7-Butoxy-3-hydroxy-6-methoxy-1-oxo-3,4-dihydroisochromene-5-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)